Cas no 103986-08-9 (2(3H)-Oxazolone, 5-ethyl-4-phenyl-)
103986-08-9 structure
Product Name:2(3H)-Oxazolone, 5-ethyl-4-phenyl-
CAS No:103986-08-9
MF:C11H11NO2
MW:189.210542917252
CID:1140081
PubChem ID:105443446
Update Time:2025-04-20
2(3H)-Oxazolone, 5-ethyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Oxazolone, 5-ethyl-4-phenyl-
- DTXSID701301965
- 103986-08-9
- 5-Ethyl-4-phenyl-2(3H)-oxazolone
-
- Inchi: 1S/C11H11NO2/c1-2-9-10(12-11(13)14-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,13)
- InChI Key: OIXAHMGOSJHDGW-UHFFFAOYSA-N
- SMILES: O1C(NC(C2C=CC=CC=2)=C1CC)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3Ų
2(3H)-Oxazolone, 5-ethyl-4-phenyl- Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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